Cas no 57601-69-1 (1(4H)-Naphthalenone, 2-hydroxy-4,4,7-trimethyl-)

• Product name: 1(4H)-Naphthalenone, 2-hydroxy-4,4,7-trimethyl-
• CAS No: 57601-69-1
• MF: C₁₃H₁₄O₂
• MW: 202.24906
• CID: 344847
• PubChem ID: 14520645

1(4H)-Naphthalenone, 2-hydroxy-4,4,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Naphthalenone, 2-hydroxy-4,4,7-trimethyl-
• 2-hydroxy-4,4,7-trimethylnaphthalen-1-one
• 2-Hydroxy-4,4,7-trimethylnaphthalen-1(4H)-one
• DTXSID60561243
• 57601-69-1

• Inchi： InChI=1S/C13H14O2/c1-8-4-5-10-9(6-8)12(15)11(14)7-13(10,2)3/h4-7,14H,1-3H3
• InChI Key： PSOJVDZITJYPQJ-UHFFFAOYSA-N
• SMILES： CC1C=CC2C(C=C(C(=O)C=2C=1)O)(C)C

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 37.3